Cas no 1697782-22-1 (5-bromo-1H,4H-indeno1,2-cpyrazole-3-carboxylic acid)

• Product Name: 5-bromo-1H,4H-indeno1,2-cpyrazole-3-carboxylic acid
• CAS No: 1697782-22-1
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 5452027
• PubChem ID: 105543321
• Update Time: 2025-06-13

5-bromo-1H,4H-indeno1,2-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-c]pyrazole-3-carboxylic acid, 5-bromo-1,4-dihydro-
• 5-bromo-1H,4H-indeno1,2-cpyrazole-3-carboxylic acid

• Inchi： 1S/C11H7BrN2O2/c12-8-3-1-2-5-6(8)4-7-9(5)13-14-10(7)11(15)16/h1-3H,4H2,(H,13,14)(H,15,16)
• InChI Key： WWWSEHIVRCLQQU-UHFFFAOYSA-N
• SMILES： N1=C(C(O)=O)C2CC3=C(C=2N1)C=CC=C3Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-bromo-1H,4H-indeno1,2-cpyrazole-3-carboxylic acid

Comprehensive Overview of 5-Bromo-1H,4H-indeno[1,2-c]pyrazole-3-carboxylic Acid (CAS No. 1697782-22-1)

The compound 5-bromo-1H,4H-indeno[1,2-c]pyrazole-3-carboxylic acid (CAS No. 1697782-22-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an indene core with a pyrazole ring and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and kinase-targeting therapeutics.

In recent years, the scientific community has focused on indeno-pyrazole derivatives due to their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The bromine substitution at the 5-position enhances the molecule's reactivity, enabling further functionalization for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where modular building blocks like 5-bromo-1H,4H-indeno[1,2-c]pyrazole-3-carboxylic acid play a pivotal role.

From a synthetic chemistry perspective, this compound exemplifies the convergence of green chemistry principles and high-throughput screening methodologies. Its robust stability under various reaction conditions makes it suitable for parallel synthesis workflows, addressing the pharmaceutical industry's need for scalable and cost-effective intermediates. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) positions it as a key substrate for late-stage diversification strategies.

The rise of computational chemistry and AI-driven molecular modeling has further amplified interest in this compound. Researchers frequently query databases for its crystallographic data and quantum chemical properties to predict binding affinities or optimize solubility profiles. Such applications resonate with current searches for AI in drug discovery and cheminformatics tools, highlighting the compound's relevance in modern interdisciplinary research.

Beyond pharmaceuticals, 5-bromo-1H,4H-indeno[1,2-c]pyrazole-3-carboxylic acid has potential in materials science, particularly in designing organic semiconductors and luminescent materials. Its conjugated π-system and electron-withdrawing groups make it a candidate for optoelectronic applications, a topic trending in renewable energy forums. This dual utility underscores its importance in both life sciences and advanced material engineering.

Quality control and analytical characterization of this compound are critical for reproducibility. Techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are commonly employed, reflecting the broader demand for analytical method validation protocols. Suppliers often highlight its availability as a research-grade chemical with certificates of analysis (CoA), catering to laboratories prioritizing traceability and regulatory compliance.

In summary, 5-bromo-1H,4H-indeno[1,2-c]pyrazole-3-carboxylic acid (CAS No. 1697782-22-1) represents a multifaceted tool for innovation across scientific disciplines. Its alignment with cutting-edge trends—from precision medicine to sustainable material design—ensures its continued relevance in academic and industrial research landscapes.